7-Methyl-2-(2-methylpropyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine

• Molecular Formula: C11H19N3
• Molecular Weight: 193.29 g/mol
• IUPAC Name: 7-methyl-2-(2-methylpropyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine
• InChI: InChI=1S/C11H19N3/c1-8(2)6-10-7-11-12-5-4-9(3)14(11)13-10/h7-9,12H,4-6H2,1-3H3
• InChI Key: NMZNTPJOXIYGEO-UHFFFAOYSA-N
• Canonical SMILES: CC1CCNC2=CC(=NN12)CC(C)C

Description

7-Methyl-2-(2-methylpropyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine is a chemical compound of significant interest in medicinal chemistry and drug discovery. It belongs to the pyrazolo[1,5-a]pyrimidine class of heterocyclic compounds, which are recognized as a notable class of fused bicyclic structures with potent protein kinase inhibitor (PKI) activity, playing a critical role in targeted cancer therapy . These compounds are characterized by a unique rigid, planar framework consisting of a fused pyrazole ring and a pyrimidine ring, which provides a versatile scaffold for interaction with various biological targets . Research into pyrazolo[1,5-a]pyrimidine derivatives has identified their potential as inhibitors of key enzymes implicated in disease pathways, including specific isoforms of phosphoinositide 3-kinase (PI3K) for the treatment of inflammatory and autoimmune diseases like systemic lupus erythematosus , and Bruton's tyrosine kinase (BTK) as described in patent literature . The structural features of this compound, including the 7-methyl and the 2-(2-methylpropyl) substituents on the tetrahydropyrazolopyrimidine core, are designed to influence its electronic properties, lipophilicity, and molecular conformation, thereby fine-tuning its binding affinity and selectivity for specific protein targets through hydrophobic interactions and hydrogen bonding . This product is intended for research purposes as a building block or intermediate in the synthesis of more complex bioactive molecules or as a reference standard in biological screening assays. It is supplied For Research Use Only and is not intended for diagnostic or therapeutic applications. Researchers are advised to handle this compound in accordance with all applicable laboratory safety regulations.

Preparation Methods

Cyclocondensation of Aminopyrazoles with β-Dicarbonyl or Enone Derivatives

A classical and well-documented approach involves the reaction of 3-amino- or 5-amino-pyrazoles with electrophilic β-dicarbonyl compounds or enones under acidic reflux conditions. For example:

• Reagents: 3-amino-5-methyl-1H-pyrazole with 1,1,1-trichloro-4-alkoxy-3-alken-2-ones or β-dimethylaminovinyl ketones.
• Conditions: Reflux in acetic acid for approximately 16 hours.
• Outcome: Formation of halomethylated or aryl-substituted pyrazolo[1,5-a]pyrimidines with high regioselectivity and yields ranging from 65% to 98% after recrystallization.
• Mechanism: Initial nucleophilic attack by the amino group on the β-carbon of the enone, followed by intramolecular cyclization via nucleophilic addition of the pyrazole nitrogen to the carbonyl, and dehydration to form the fused ring system.

This method yields compounds with substitutions at the 7-position (aryl or halomethyl groups) and methyl or alkyl groups at the 2-position, closely related to the target compound.

Bromination of Pyrazolo[1,5-a]pyrimidines

Selective bromination at the 3-position of the pyrazolo[1,5-a]pyrimidine core is achieved using N-bromosuccinimide (NBS) in tetrahydrofuran (THF) under reflux for about 20 hours. This step allows further functionalization and derivatization of the core structure.

Green Synthetic Approach Using Aminopyrazoles and Alkynes Assisted by Potassium Hydrogen Sulfate (KHSO4) Under Ultrasonic Irradiation

A more recent and environmentally friendly method involves:

• Reagents: 3-aminopyrazoles reacted with symmetric or non-symmetric alkynes such as dimethyl acetylenedicarboxylate (DMAD), methyl propiolate, or ethyl propiolate.
• Catalyst: Potassium hydrogen sulfate (KHSO4).
• Solvent: Aqueous ethanol (1:1 mixture).
• Conditions: Ultrasonic irradiation at 60 °C for 9–15 minutes.
• Yields: High yields of 77% to 95% obtained rapidly with easy isolation by filtration.
• Advantages: Mild conditions, short reaction times, no need for harsh acids or metal catalysts, and environmentally benign solvents.
• Mechanism: Protonation of the alkyne ester carbonyl oxygen by KHSO4 facilitates an aza-Michael addition of the aminopyrazole, followed by ring closure with elimination of methoxy or ethoxy groups to form the pyrazolo[1,5-a]pyrimidin-7(4H)-one scaffold.

Comparative Data Table of Preparation Methods

Method	Starting Materials	Reaction Conditions	Catalyst/ Solvent	Reaction Time	Yield (%)	Notes
Cyclocondensation with enones	3-amino-5-methyl-1H-pyrazole + trichloroalkoxy enones or β-dimethylaminovinyl ketones	Reflux in AcOH	Acetic acid	16 h	65–98	High regioselectivity, halomethylated or aryl-substituted products
Bromination of pyrazolopyrimidines	Pyrazolo[1,5-a]pyrimidines + NBS	Reflux in THF	NBS	20 h	70–98	Selective 3-position bromination
Green synthesis with alkynes	3-aminopyrazoles + DMAD / methyl or ethyl propiolate	Ultrasonic irradiation at 60 °C	KHSO4, aqueous ethanol	9–15 min	77–95	Eco-friendly, rapid, mild conditions

Analytical and Structural Confirmation

• NMR Spectroscopy: 1H and 13C NMR confirm the substitution pattern and ring formation. For example, characteristic signals for pyrazole and pyrimidine protons appear in the 6–9 ppm range in 1H NMR, and carbonyl carbons resonate near 155–165 ppm in 13C NMR.
• Mass Spectrometry: Molecular ion peaks consistent with the expected molecular weights confirm the molecular formula.
• IR Spectroscopy: NH stretching (~3200–3300 cm⁻¹) and carbonyl stretching (~1600–1700 cm⁻¹) bands confirm functional groups.
• X-ray Crystallography: For some derivatives, single-crystal X-ray diffraction provides definitive structural confirmation.

Summary of Key Research Findings

• The cyclocondensation of aminopyrazoles with β-dicarbonyl or enone derivatives under acidic reflux is a robust, regioselective method yielding pyrazolo[1,5-a]pyrimidines with various substitutions.
• Bromination with NBS allows selective functionalization of the pyrazolo[1,5-a]pyrimidine core for further synthetic elaboration.
• Green synthetic protocols using KHSO4-assisted ultrasonic irradiation in aqueous ethanol provide rapid, high-yielding, and environmentally benign access to pyrazolo[1,5-a]pyrimidin-7(4H)-ones.
• Analytical techniques including NMR, MS, IR, and X-ray crystallography are essential for confirming the structure and purity of synthesized compounds.

This comprehensive review integrates classical and modern synthetic strategies for pyrazolo[1,5-a]pyrimidine derivatives, providing a solid foundation for preparing 7-methyl-2-(2-methylpropyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine and its analogs with high efficiency and selectivity.

Chemical Reactions Analysis

Types of Reactions

7-Methyl-2-(2-methylpropyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo substitution reactions with halogens, alkyl groups, or other functional groups.

Common Reagents and Conditions

Common reagents used in these reactions include ethanol, heat, and various catalysts to facilitate the reactions. The conditions often involve controlled temperatures and pressures to ensure the desired reaction outcomes.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while substitution reactions can produce various substituted pyrazolo[1,5-a]pyrimidines.

Scientific Research Applications

7-Methyl-2-(2-methylpropyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: Studied for its potential biological activities, such as antimicrobial, antiviral, and anticancer properties.

Medicine: Investigated for its potential as a therapeutic agent in the treatment of various diseases, including cancer and infectious diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 7-Methyl-2-(2-methylpropyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine involves its interaction with specific molecular targets and pathways. For example, it may inhibit certain enzymes or receptors, leading to the modulation of biological processes. The compound’s structure allows it to bind to these targets with high affinity, resulting in its observed biological effects .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Pyrazolo[1,5-a]pyrimidine derivatives are highly tunable, with substituent variations at positions 2, 3, 5, 6, and 7 significantly altering their biological and chemical profiles. Below is a detailed comparison:

Substituents at Position 7

• 7-Trifluoromethyl Derivatives :
  Compounds like 7-(trifluoromethyl)-2-methylpyrazolo[1,5-a]pyrimidine (CAS 832739-70-5) exhibit increased electron-withdrawing effects due to the CF₃ group, enhancing metabolic stability. These derivatives are often synthesized via multicomponent reactions involving aromatic aldehydes .

  • Key Data : Molecular weight = 213.2 g/mol; Purity ≥95% .

Substituents at Position 2

• This is analogous to 5,7-dimethyl-2-(propan-2-yl)-pyrazolo[1,5-a]pyrimidine (CAS 1698578-43-6), where the isopropyl group improves solubility in non-polar solvents .
• However, their higher molecular weights (213.28 g/mol) may limit permeability compared to alkyl-substituted analogs .

Dual Substitutions at Positions 2 and 7

• 7-Methyl-2-(trifluoromethyl) Derivatives :
  These compounds, such as 2-methyl-6-(trifluoromethyl)-pyrazolo[1,5-a]pyrimidine , combine lipophilic (CF₃) and steric (methyl) effects, often resulting in improved antifungal activity (e.g., MIC = 8 µg/mL against Candida albicans) .

Data Tables

Table 1: Comparative Physicochemical Properties

Compound Name	Substituents (Position)	Molecular Weight (g/mol)	Key Properties	Reference
7-Methyl-2-(2-methylpropyl)-pyrazolo[...]	7-Me, 2-iBu	217.3 (estimated)	High lipophilicity
7-Trifluoromethyl-2-methyl-pyrazolo[...]	7-CF₃, 2-Me	213.2	Metabolic stability
5,7-Dimethyl-2-isopropyl-pyrazolo[...]	5,7-Me, 2-iPr	193.29	Enhanced solubility
2-(4-Methylphenyl)-pyrazolo[...]	2-Ph(4-Me)	213.28	Kinase inhibition potential

Biological Activity

7-Methyl-2-(2-methylpropyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine is a heterocyclic compound belonging to the pyrazolo[1,5-a]pyrimidine family. Its unique structure, characterized by a fused pyrazole and pyrimidine ring, contributes to its diverse biological activities. This article aims to explore the biological activity of this compound, focusing on its potential therapeutic applications, mechanisms of action, and relevant research findings.

• Molecular Formula : C₁₁H₁₉N₃
• Molecular Weight : 193.29 g/mol
• CAS Number : 1696575-13-9

Research indicates that 7-Methyl-2-(2-methylpropyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine exhibits significant biological activity through various mechanisms:

• Enzyme Inhibition : The compound has been shown to inhibit cyclin-dependent kinase 2 (CDK2), an enzyme crucial for cell cycle regulation. This inhibition suggests potential applications in cancer therapy as CDK2 plays a significant role in cell proliferation and tumor growth .
• Antimicrobial and Antiviral Activity : Studies have indicated that this compound possesses antimicrobial and antiviral properties. It interacts with specific molecular targets within biological pathways, potentially inhibiting their activity and modulating biological processes .

Biological Activity Overview

The biological activities of 7-Methyl-2-(2-methylpropyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine can be summarized as follows:

Activity Type	Observed Effects	References
Anticancer	Inhibition of CDK2 leading to reduced tumor growth
Antimicrobial	Effective against various bacterial strains
Antiviral	Inhibition of viral replication
Anti-inflammatory	Reduction in inflammatory markers

Case Studies and Research Findings

• Inhibition of CDK2 : A study demonstrated that 7-Methyl-2-(2-methylpropyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine effectively inhibited CDK2 activity in vitro. This inhibition was correlated with a decrease in cell proliferation in cancer cell lines .
• Antimicrobial Efficacy : Another study evaluated the antimicrobial properties of the compound against a range of pathogens. The results indicated significant antibacterial activity against Gram-positive bacteria .
• Antiviral Properties : The compound was tested for its antiviral effects against several viruses. It showed promising results in inhibiting viral replication in cell culture models .

Synthesis and Applications

The synthesis of 7-Methyl-2-(2-methylpropyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine typically involves the condensation of hydrazines with 1,3-dicarbonyl compounds or α,β-acetylenic aldehydes under controlled conditions. This synthetic approach allows for the production of high yields suitable for pharmacological applications .

Potential Applications

Given its biological activities, this compound has potential applications in:

• Cancer therapeutics targeting CDK2.
• Development of new antimicrobial agents.
• Formulation of antiviral drugs.

Q & A

Q. Methodological Guidance :

• Use NMR (¹H/¹³C) and mass spectrometry to confirm intermediate structures.
• Optimize cyclization steps by varying reaction times (4–12 hours) and temperatures.
• Compare yields under different solvent conditions (polar vs. non-polar) to identify ideal parameters .

Advanced: How can structural modifications at positions 2 and 7 enhance target selectivity in kinase inhibition assays?

Substituents at positions 2 and 7 significantly influence binding affinity to kinase ATP pockets. For example, bulky groups (e.g., 2-methylpropyl) at position 2 may enhance hydrophobic interactions, while methyl groups at position 7 can modulate steric hindrance. Studies on related triazolopyrimidines show that trifluoromethyl or cyclopropyl groups improve metabolic stability and selectivity for kinases like KDR .

Q. Methodological Guidance :

• Perform molecular docking using software like AutoDock Vina to predict binding modes.
• Validate selectivity via kinase profiling panels (e.g., Eurofins KinaseProfiler™).
• Compare IC₅₀ values of analogs with varying substituents to establish structure-activity relationships (SAR) .

Basic: What analytical techniques are critical for confirming the structural integrity of this compound?

Nuclear Magnetic Resonance (NMR) spectroscopy and high-resolution mass spectrometry (HRMS) are essential. For example, ¹H NMR can confirm the presence of methyl and methylpropyl groups via characteristic splitting patterns (e.g., doublets for aromatic protons, singlets for methyl groups). HRMS ensures accurate molecular weight determination .

Q. Methodological Guidance :

• Assign ¹H NMR peaks using 2D-COSY or HSQC for complex splitting patterns.
• Use IR spectroscopy to identify carbonyl or amine functional groups in derivatives.
• Cross-validate purity via HPLC with UV detection (λ = 254 nm) .

Advanced: How can researchers resolve contradictions in reported biological activity data across studies?

Discrepancies often arise from variations in assay conditions (e.g., cell lines, incubation times) or compound purity. For instance, anti-inflammatory activity in one study vs. inactivity in another may reflect differences in macrophage activation protocols (LPS vs. IFN-γ) .

Q. Methodological Guidance :

• Replicate assays using standardized protocols (e.g., NIH/3T3 cells for cytotoxicity).
• Validate compound purity (>95%) via elemental analysis and LC-MS.
• Perform dose-response curves to assess potency thresholds across models .

Basic: What are the key considerations for designing stability studies under physiological conditions?

Evaluate degradation kinetics in simulated biological fluids (e.g., PBS at pH 7.4, human liver microsomes). Pyrazolo[1,5-a]pyrimidines with electron-withdrawing groups (e.g., trifluoromethyl) often exhibit enhanced stability due to reduced oxidative metabolism .

Q. Methodological Guidance :

• Monitor degradation via UV-Vis spectroscopy or LC-MS at 37°C.
• Assess photostability under ICH Q1B guidelines (exposure to UV/visible light).
• Compare half-life (t₁/₂) in microsomal assays to predict in vivo behavior .

Advanced: What strategies improve the solubility of this compound for in vivo pharmacokinetic studies?

Introduce hydrophilic groups (e.g., carboxylic acids, PEG chains) at position 5 or 6. For example, 7-cyclopropyl analogs with carboxylate moieties show improved aqueous solubility (>1 mg/mL) while retaining target affinity .

Q. Methodological Guidance :

• Use salt formation (e.g., sodium or hydrochloride salts) for ionizable derivatives.
• Employ nanoformulation techniques (liposomes, micelles) for hydrophobic variants.
• Measure logP values via shake-flask or HPLC methods to guide modifications .

Basic: How can researchers validate enzyme inhibition mechanisms using kinetic assays?

Conduct Michaelis-Menten experiments to determine inhibition type (competitive, non-competitive). For kinase inhibitors, measure ATPase activity via malachite green phosphate assays. Pyrazolo[1,5-a]pyrimidines often act as ATP-competitive inhibitors with Ki values in the nanomolar range .

Q. Methodological Guidance :

• Vary substrate concentrations (ATP) to calculate Km and Vmax.
• Use surface plasmon resonance (SPR) for real-time binding kinetics (ka/kd).
• Compare IC₅₀ shifts in the presence of excess ATP to confirm competition .